Cas no 2171592-96-2 (9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2171592-96-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5565596
• PubChem ID: 165593731
• Update Time: 2025-07-16

9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2171592-96-2
• EN300-1638486
• 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane
• 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro3.5nonane

• Inchi： 1S/C11H20N2O/c1-2-9(3-1)6-10-11(7-12-8-11)14-5-4-13-10/h9-10,12-13H,1-8H2
• InChI Key： BWVUOUKJGKWUTC-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCC2)C21CNC2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.3Ų

Additional information on 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro3.5nonane

Comprehensive Overview of 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2171592-96-2): Properties, Applications, and Research Insights

The compound 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2171592-96-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its heterocyclic framework, featuring both oxygen and nitrogen atoms, makes it a versatile scaffold for drug discovery and material science applications. This article delves into its molecular characteristics, synthetic pathways, and potential uses, while addressing trending queries such as "spirocyclic compounds in drug design" and "CAS 2171592-96-2 applications."

From a structural perspective, 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane belongs to the class of spiroheterocycles, which are known for their three-dimensional rigidity and ability to mimic bioactive conformations. The presence of a cyclobutylmethyl moiety enhances its lipophilicity, a property critical for membrane permeability in drug candidates. Researchers frequently explore "spirocyclic scaffolds for CNS drugs" due to their potential to cross the blood-brain barrier, a topic highly relevant to neurodegenerative disease therapeutics.

Synthetic routes to CAS 2171592-96-2 often involve ring-closing metathesis or multicomponent reactions, with yields optimized through modern catalytic methods. Recent publications highlight its role as an intermediate in kinase inhibitor development, aligning with the surge in interest around "targeted cancer therapies." Its 5-oxa-2,8-diazaspiro core also exhibits potential in proteolysis-targeting chimera (PROTAC) designs, a hot topic in degradation-based therapeutics.

Beyond pharmaceuticals, 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane has been investigated for its coordination chemistry with transition metals, relevant to catalysis and material science. Searches like "spirocyclic ligands in catalysis" reflect growing industrial interest. Stability studies under varying pH and temperature conditions confirm its robustness, making it suitable for formulation development—a key concern for researchers querying "excipient compatibility."

Environmental and regulatory profiles of CAS 2171592-96-2 are equally critical. While not classified as hazardous, its biodegradation pathways are under study, responding to queries such as "green chemistry spirocycles." Analytical methods like HPLC-MS and NMR are routinely employed for purity assessment, a detail frequently searched by quality control specialists.

In summary, 9-(cyclobutylmethyl)-5-oxa-2,8-diazaspiro[3.5]nonane represents a multifaceted compound bridging medicinal chemistry and materials science. Its CAS 2171592-96-2 identifier links to a wealth of research addressing contemporary challenges, from drug discovery bottlenecks to sustainable synthesis. As innovation accelerates, this molecule’s role in next-generation technologies promises to expand further.